Cas no 2825007-76-7 (3-Isothiocyanatooxetane)

• Product Name: 3-Isothiocyanatooxetane
• CAS No: 2825007-76-7
• MF: C₄H₅NOS
• MW: 115.153599500656
• CID: 5994803
• PubChem ID: 165837860
• Update Time: 2023-12-13

3-Isothiocyanatooxetane Chemical and Physical Properties

Names and Identifiers

• 3-isothiocyanatooxetane
• 2825007-76-7
• EN300-7550557
• 3-Isothiocyanatooxetane

• Inchi： 1S/C4H5NOS/c7-3-5-4-1-6-2-4/h4H,1-2H2
• InChI Key： FEQDNEILWPONQA-UHFFFAOYSA-N
• SMILES： S=C=NC1COC1

Computed Properties

• Exact Mass: 115.00918496g/mol
• Monoisotopic Mass: 115.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.7Ų